Cas no 78450-98-3 (2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole)

• Product Name: 2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole
• CAS No: 78450-98-3
• MF: C₅H₂Cl₂F₃NS
• MW: 236.042288303375
• CID: 1095240
• PubChem ID: 12953360
• Update Time: 2025-04-20

2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole
• 78450-98-3
• 2-CHLORO-5-(CHLOROMETHYL)-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE
• DTXSID601215747
• PXLWZZVFMAXEKG-UHFFFAOYSA-N
• SCHEMBL11152575

• Inchi： 1S/C5H2Cl2F3NS/c6-1-2-3(5(8,9)10)11-4(7)12-2/h1H2
• InChI Key： PXLWZZVFMAXEKG-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)(F)F)N=C(S1)Cl

Computed Properties

• Exact Mass: 234.9237101g/mol
• Monoisotopic Mass: 234.9237101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų